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CAS No.: 2532-49-2

Cat. No.: B1618082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyramat is a carbamate insecticide chemically identified as 6-methyl-2-propylpyrimidin-4-yl

dimethylcarbamate.[1] Carbamate pesticides are widely used in agriculture to protect crops

from insect damage.[1] However, due to their potential toxicity, monitoring their residue levels in

environmental and agricultural samples is crucial to ensure food safety and environmental

quality. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for

the sensitive and selective determination of pesticide residues like Pyramat.[2][3] This

application note provides a detailed protocol for the analysis of Pyramat residue using the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method

followed by GC-MS analysis.

Experimental Protocol
Sample Preparation (QuEChERS Method)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1618082#bc-rfq
https://www.benchchem.com/product/b1618082/docs?utm_src=pdf-body#application-note-analysis-of-pyramat-residue-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.researchgate.net/figure/Limits-of-detection-LOD-limits-of-quantification-LOQ-recovery-and-CV-at-the-lowest_tbl4_294105107
https://www.researchgate.net/figure/Limits-of-detection-LOD-limits-of-quantification-LOQ-recovery-and-CV-at-the-lowest_tbl4_294105107
https://www.benchchem.com/product/b1618082/docs?utm_src=pdf-body#application-note-analysis-of-pyramat-residue-by-gas-chromatography-mass-spectrometry-gc-ms
https://pmc.ncbi.nlm.nih.gov/articles/PMC4841878/
https://hpst.cz/sites/default/files/download/2024/07/gc-ms-ms-pesticide-residue-analysis-reference-guide-5994-7435en-agilent_0.pdf
https://www.benchchem.com/product/b1618082/docs?utm_src=pdf-body#application-note-analysis-of-pyramat-residue-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in various matrices.[2][3] It involves a two-step process: extraction and

dispersive solid-phase extraction (dSPE) cleanup.

2.1.1. Materials and Reagents

Homogenized sample (e.g., fruit, vegetable, soil)

Acetonitrile (ACN), pesticide residue grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) (optional, for pigmented samples)

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

2.1.2. Extraction Procedure

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Add the appropriate QuEChERS extraction salt packet containing MgSO₄, NaCl, trisodium

citrate dihydrate, and disodium citrate sesquihydrate.

Immediately cap the tube and shake vigorously for 1 minute.
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Centrifuge the tube at ≥3000 rcf for 5 minutes.

2.1.3. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Transfer a 1 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube containing

PSA, C18, and MgSO₄. For samples with high pigment content, GCB may also be included.

Vortex the dSPE tube for 30 seconds.

Centrifuge the tube at a high rcf (e.g., 10,000 rcf) for 5 minutes.

The resulting supernatant is the final extract ready for GC-MS analysis.

GC-MS Analysis
2.2.1. Instrumentation

A gas chromatograph equipped with a mass selective detector (MSD) is used for the analysis.

2.2.2. GC-MS Conditions

The following are typical GC-MS conditions for the analysis of carbamate pesticides.

Optimization may be required for specific instrumentation and matrices.
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Parameter Value

Gas Chromatograph

Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)

Injection Volume 1 µL

Injection Mode Splitless

Injector Temperature 250 °C

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Temperature Program
Initial temperature 70 °C, hold for 2 min, ramp to

280 °C at 10 °C/min, hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Electron Energy 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

2.2.3. Mass Spectral Information and Fragmentation

The mass spectrum of Pyramat (molecular weight: 223.27 g/mol ) is expected to show a

molecular ion peak (M+) at m/z 223.[1] The fragmentation pattern in EI-MS is dictated by the

structure of the molecule, with the most stable fragments being more abundant. For Pyramat
(6-methyl-2-propylpyrimidin-4-yl dimethylcarbamate), the expected major fragmentation

pathways would involve:

Alpha-cleavage: Cleavage of the bond between the pyrimidinyl ring and the oxygen of the

carbamate group.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1618082/docs?utm_src=pdf-body#application-note-analysis-of-pyramat-residue-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.researchgate.net/figure/Limits-of-detection-LOD-limits-of-quantification-LOQ-recovery-and-CV-at-the-lowest_tbl4_294105107
https://www.benchchem.com/product/b1618082/docs?utm_src=pdf-body#application-note-analysis-of-pyramat-residue-by-gas-chromatography-mass-spectrometry-gc-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


McLafferty rearrangement: If applicable, based on the propyl side chain.

Loss of the dimethylcarbamoyl group: Resulting in a fragment corresponding to the

pyrimidinol.

Based on the structure, characteristic fragment ions would be selected for SIM mode to

enhance sensitivity and selectivity. The most abundant and specific ions would be chosen as

the quantifier and qualifier ions.

Data Presentation
The following table summarizes representative quantitative data for the analysis of carbamate

pesticides using the QuEChERS and GC-MS method. These values are indicative and may

vary depending on the specific matrix, instrumentation, and experimental conditions.

Analyte
(Carbamate
)

Matrix
Recovery
(%)

LOD (µg/kg) LOQ (µg/kg) Reference

Representativ

e Carbamate

1

Tomato 95 ± 5 1.0 5.0 [2]

Representativ

e Carbamate

2

Lettuce 92 ± 7 2.0 10.0 [4]

Representativ

e Carbamate

3

Soil 88 ± 8 5.0 15.0 [5]

Representativ

e Carbamate

4

Water 98 ± 4 0.5 2.0 [6]

LOD: Limit of Detection; LOQ: Limit of Quantification

Visualization
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Caption: Experimental workflow for Pyramat residue analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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